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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated analog of
Azathioprine, Azathioprine-d3. It covers its commercial availability, suppliers, and detailed
methodologies for its quantification and use in research settings. This document is intended to
serve as a valuable resource for professionals in drug development and scientific research.

Commercial Availability and Suppliers

Azathioprine-d3 is commercially available from several reputable suppliers of research
chemicals and stable isotope-labeled compounds. It is primarily intended for research use as
an internal standard in pharmacokinetic and metabolic studies. Below is a summary of key
suppliers and their product offerings.
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Molecular
. Product Catalog Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
Deuterium
labeled
MedChemEx  Azathioprine- CoHaD3N70O2 Azathioprine.
HY-B0256S 280.28
press d3 S For research
use only.[1][2]
[3]
Accompanied
Simson Azathioprine- CoH4D3N702 by a
A490005 280.28 N
Pharma D3 S Certificate of
Analysis.[4]
Cayman Azathioprine- CoHaD3N7O:2 Inquire for
] On Request 280.28 o
Chemical d3 S availability.
Toronto Stable
Research o Isotope
) Azathioprine- CoH4D3N702
Chemicals 43 A803353 s 280.28 Labelled,
(LGC Metabolite,
Standards) API.

Quantitative Data

A Certificate of Analysis (CoA) provides crucial information regarding the quality and purity of a
chemical substance. While a specific CoA for a current lot of Azathioprine-d3 is proprietary to
the supplier, the following table summarizes the typical quantitative data provided for such a
research-grade compound.
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Parameter Specification Method

Appearance Pale yellow to yellow solid Visual Inspection

High-Performance Liquid

Purity (by HPLC) >98%
Chromatography
Isotopic Enrichment >99% atom % D Mass Spectrometry
) Nuclear Magnetic Resonance
Identity (*H-NMR) Conforms to structure
Spectroscopy
Identity (Mass Spec) Conforms to molecular weight Mass Spectrometry
Solubility Soluble in DMSO Solvent Solubility Test
Storage Condition -20°C, protect from light Supplier Recommendation

Metabolic Pathway of Azathioprine

Azathioprine is a prodrug that undergoes a complex metabolic conversion to its active and
inactive forms. Understanding this pathway is critical for interpreting pharmacokinetic data and
for designing studies involving Azathioprine and its analogs.

Azathioprine is initially converted to 6-mercaptopurine (6-MP) through a non-enzymatic reaction
with glutathione.[5] From 6-MP, the metabolic pathway branches into three main routes,
catalyzed by the enzymes xanthine oxidase (XO), thiopurine S-methyltransferase (TPMT), and
hypoxanthine-guanine phosphoribosyltransferase (HPRT).[6][7][8] HPRT converts 6-MP into
the therapeutically active 6-thioguanine nucleotides (6-TGNs), which are incorporated into DNA
and RNA, leading to immunosuppression.[7] TPMT methylates 6-MP to 6-
methylmercaptopurine (6-MMP), an inactive metabolite. XO oxidizes 6-MP to 6-thiouric acid,
another inactive metabolite.[6][8]
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Metabolic pathway of Azathioprine.

Experimental Protocols
Quantification of Azathioprine in Human Plasma using
LC-MS/MS with Azathioprine-d3 as an Internal Standard

This protocol provides a general framework for the quantitative analysis of Azathioprine in a
biological matrix, a common application for Azathioprine-d3.

4.1.1. Materials and Reagents

e Azathioprine analytical standard
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o Azathioprine-d3 internal standard (IS)

e Human plasma (blank)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

o Formic acid

e Ammonium formate

o Water (ultrapure)

e Solid Phase Extraction (SPE) cartridges (e.g., C18)

4.1.2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Azathioprine and
Azathioprine-d3 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Azathioprine stock solution in a
50:50 methanol:water mixture to create calibration standards (e.g., 1 to 1000 ng/mL).

Internal Standard Working Solution: Dilute the Azathioprine-d3 stock solution in 50:50
methanol:water to a final concentration of 100 ng/mL.[9]

4.1.3. Sample Preparation (Solid Phase Extraction - SPE)

To 200 pL of plasma sample, add 20 pL of the internal standard working solution and vortex.

[9]

Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.[9]

Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.[10]
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» Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.
[10]

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the initial mobile phase.
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Solid Phase Extraction (SPE) workflow.
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4.1.4. LC-MS/MS Conditions (lllustrative)

LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 yum)
o Mobile Phase A: 0.1% Formic acid in water
e Mobile Phase B: 0.1% Formic acid in acetonitrile

o Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to
initial conditions.

e Flow Rate: 0.3 mL/min
e Injection Volume: 5 pL
« lonization: Electrospray lonization (ESI), Positive Mode
e MS/MS Transitions:

o Azathioprine: Q1/Q3 (e.g., m/z 278.1 -> 152.1)

o Azathioprine-d3: Q1/Q3 (e.g., m/z 281.1 -> 155.1)
4.1.5. Data Analysis

The concentration of Azathioprine in the plasma samples is determined by constructing a
calibration curve from the peak area ratios of the analyte to the internal standard versus the
nominal concentration of the calibration standards.

In Vitro Cell-Based Assay

While specific protocols for Azathioprine-d3 in cell culture are not widely published, its use
would be analogous to that of unlabeled Azathioprine in studies investigating its cellular effects.
The primary purpose of using the deuterated form would be for stable isotope tracing in
metabolic studies. Below is a general protocol for assessing the effect of Azathioprine on T-cell
apoptosis, where Azathioprine-d3 could be substituted for metabolic fate analysis.

4.2.1. Cell Culture and Treatment
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« |solate peripheral blood mononuclear cells (PBMCs) from whole blood using a density
gradient centrifugation method.

e Culture CD4+ T cells in an appropriate medium (e.g., RPMI-1640 supplemented with fetal
bovine serum and antibiotics).

» Stimulate the T cells with anti-CD3/CD28 monoclonal antibodies in the presence or absence
of varying concentrations of Azathioprine (or Azathioprine-d3).[11]

 Incubate the cells for a specified period (e.g., 48-72 hours).
4.2.2. Apoptosis Assessment
o Harvest the cells and wash with phosphate-buffered saline (PBS).

 Stain the cells with Annexin V and a viability dye (e.g., Propidium lodide or 7-AAD) according
to the manufacturer's protocol.[11]

e Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.
4.2.3. Cytokine Production Analysis
o Collect the cell culture supernatants after the incubation period.

o Measure the concentration of relevant cytokines (e.g., IFN-y, IL-10) using an enzyme-linked
immunosorbent assay (ELISA) according to the manufacturer's instructions.[11]
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Workflow for in vitro cell-based assay.

Conclusion

Azathioprine-d3 is a readily available and essential tool for researchers in pharmacology and
drug development. Its primary application as an internal standard in LC-MS/MS assays allows
for accurate and precise quantification of Azathioprine in biological matrices. Furthermore, its
use in metabolic and in vitro studies can provide valuable insights into the mechanism of action
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and cellular fate of this important immunosuppressive drug. The protocols and information
provided in this guide serve as a foundational resource for the effective utilization of
Azathioprine-d3 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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